1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride
Overview
Description
1-Methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride (MPIH) is an organic compound that has been studied extensively due to its potential applications in various scientific fields. MPIH is a versatile molecule that has been used in a variety of laboratory experiments, including synthetic organic chemistry, chromatography, and molecular biology. It is a white, odorless, crystalline solid that is insoluble in water. MPIH has a molecular weight of 231.72 g/mol and a melting point of 155-156 °C. It is also relatively stable in air and light, making it an ideal choice for laboratory experiments.
Scientific Research Applications
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride has a wide range of applications in scientific research. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used in chromatographic techniques such as thin-layer chromatography and high-performance liquid chromatography. In addition, this compound has been used in molecular biology experiments, such as DNA sequencing and gene expression studies. Finally, this compound has been used in the synthesis of polymers for the production of biodegradable plastics.
Mechanism of Action
The mechanism of action of 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride is not fully understood. However, it is believed that the compound acts as a catalyst in certain reactions. It is thought to facilitate the formation of covalent bonds between molecules, thereby allowing the synthesis of complex molecules. In addition, this compound is believed to enhance the solubility of certain compounds, which can improve the efficiency of certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may have a role in certain metabolic processes. In particular, this compound has been shown to affect the activity of certain enzymes, such as cytochrome P450 enzymes. In addition, this compound may have an effect on the expression of certain genes, which could have implications for drug development and disease treatment.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride in laboratory experiments is its stability in air and light. This makes it an ideal choice for laboratory experiments that require long-term storage. In addition, this compound is relatively inexpensive and easy to obtain.
The main limitation of this compound is its low solubility in water. This can make it difficult to use in certain experiments, such as chromatography. In addition, the reaction of this compound with certain compounds can produce toxic byproducts, which can be dangerous if not properly handled.
Future Directions
There are several potential future directions for research involving 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride. One potential direction is to further investigate its biochemical and physiological effects. This could lead to a better understanding of how the compound affects certain metabolic processes, which could have implications for drug development and disease treatment. Another potential direction is to explore new applications for this compound in scientific research. This could include the use of this compound in the synthesis of new organic compounds or the development of new chromatographic techniques. Finally, it would be beneficial to further investigate the mechanism of action of this compound and its potential toxic byproducts. This could lead to safer and more efficient laboratory experiments.
Synthesis Methods
1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride can be synthesized in a two-step process. First, a pyrrolidine ring is synthesized from a reaction between an aldehyde and an amine. This reaction is catalyzed by a strong acid, such as hydrochloric acid, and occurs at a temperature of 80-90 °C. The second step involves the reaction of the pyrrolidine ring with 1-methyl-2-imidazole. This reaction is catalyzed by a strong base, such as sodium hydroxide, and occurs at a temperature of 140-145 °C. The final product is this compound, which can be isolated using standard techniques such as filtration or recrystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole hydrochloride involves the reaction of 1-methylimidazole with pyrrolidine followed by quaternization with hydrochloric acid.", "Starting Materials": [ "1-methylimidazole", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "1. 1-methylimidazole is reacted with pyrrolidine in the presence of a suitable solvent and a base catalyst to form 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole.", "2. The resulting imidazole compound is then quaternized with hydrochloric acid to form the hydrochloride salt of 1-methyl-2-(pyrrolidin-3-yl)-1H-imidazole." ] } | |
| 2758006-47-0 | |
Molecular Formula |
C8H14ClN3 |
Molecular Weight |
187.7 |
Purity |
0 |
Origin of Product |
United States |
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